Cas no 127395-23-7 (N,N-Bis(1H-1,2,3-benzotriazol-1-ylmethyl)-4-methoxyaniline)

• Product Name: N,N-Bis(1H-1,2,3-benzotriazol-1-ylmethyl)-4-methoxyaniline
• CAS No: 127395-23-7
• MF: C₂₁H₁₉N₇O
• MW: 385.421862840652
• MDL: MFCD00960398
• CID: 4585496
• Update Time: 2025-05-23

N,N-Bis(1H-1,2,3-benzotriazol-1-ylmethyl)-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-N-(4-methoxyphenyl)-
• N,N-Bis(1H-1,2,3-benzotriazol-1-ylmethyl)-4-methoxyaniline

• MDL： MFCD00960398
• Inchi： 1S/C21H19N7O/c1-29-17-12-10-16(11-13-17)26(14-27-20-8-4-2-6-18(20)22-24-27)15-28-21-9-5-3-7-19(21)23-25-28/h2-13H,14-15H2,1H3
• InChI Key： LOPAJGASDVAZPR-UHFFFAOYSA-N
• SMILES： N1(CN(CN2C3=CC=CC=C3N=N2)C2=CC=C(OC)C=C2)C2=CC=CC=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on N,N-Bis(1H-1,2,3-benzotriazol-1-ylmethyl)-4-methoxyaniline

N,N-Bis(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methoxyaniline: A Comprehensive Overview

The compound with CAS No 127395-23-7, known as N,N-Bis(1H-1,2,3-benzotriazol-1-ylmethyl)-4-methoxyaniline, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a benzotriazole moiety and a methoxyaniline group. The benzotriazole group is well-known for its stability and ability to act as a ligand in various coordination complexes, while the methoxyaniline group contributes to the compound's electronic properties and reactivity.

Recent studies have highlighted the potential of N,N-Bis(1H-1,2,3-benzotriazol-1-ylmethyl)-4-methoxyaniline in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The incorporation of the benzotriazole group in this compound enhances its ability to coordinate with metal ions, thereby improving the structural integrity of the resulting materials.

In addition to its role in materials science, this compound has also been investigated for its potential in pharmaceutical applications. The 4-methoxyaniline group is known to exhibit antioxidant properties, which could be beneficial in drug design targeting oxidative stress-related diseases. Recent studies have demonstrated that derivatives of this compound can scavenge free radicals effectively, suggesting its potential as a lead compound for developing new therapeutic agents.

The synthesis of N,N-Bis(1H-1,2,3-benzotriazol-1-ylmethyl)-4-methoxyaniline involves a multi-step process that combines nucleophilic aromatic substitution and coupling reactions. The reaction sequence begins with the preparation of the benzotriazole derivative, followed by its coupling with 4-methoxyaniline under specific conditions. This process requires precise control of reaction parameters to ensure high yields and purity of the final product.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that it exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to some traditional organic compounds used in industrial applications.

In conclusion, N,N-Bis(1H-1,2,3-benzotriazol-1-ylmethyl)-4-methoxyaniline (CAS No 127395-23-7) is a versatile compound with promising applications in materials science and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for developing advanced materials and therapeutic agents. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in various scientific disciplines.